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Compound of Interest

Compound Name: Chloromethyl octyl ether
CAS No.: 24566-90-3
Cat. No.: B1597271

Get Quote

. J

CAS: 24566-90-3 | Formula:
| MW: 178.70 g/mol [1][2]

Executive Summary & Safety Profile

Chloromethyl octyl ether (CMOE) is a specialized

-chloro ether used primarily as an alkylating agent to introduce the octyloxymethyl (OctOM)
protecting group or linker. Like all

-chloro ethers, it acts as a "hard" electrophile.

Critical Safety Warning (E-E-A-T):

» Carcinogenicity: CMOE is structurally related to Chloromethyl Methyl Ether (CMME) and
Bis(chloromethyl) ether (BCME), which are potent human carcinogens. While the long octyl
chain reduces volatility, CMOE must be treated as a suspected carcinogen (Carc. 2) and
handled exclusively in a fume hood with appropriate PPE (Barrier foil gloves recommended).
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e Hydrolytic Instability: CMOE hydrolyzes rapidly in moist air to release HCI and octanol. All
spectroscopic samples must be prepared in anhydrous solvents (e.g.,

passed over basic alumina).

Synthesis Protocol

Due to its instability, CMOE is often prepared in situ or immediately prior to use. The most
robust method involves the reaction of 1-octanol with paraformaldehyde and anhydrous
hydrogen chloride.

Validated Synthetic Pathway
Reagents: 1-Octanol (1.0 eq), Paraformaldehyde (1.2 eq), Dry HCI gas (excess),

(drying agent). Solvent: Dichloromethane (DCM) or Chloroform (
).

Step-by-Step Procedure:

e Setup: Flame-dry a 2-neck round-bottom flask equipped with a gas inlet tube and a drying
tube (

).
e Suspension: Suspend paraformaldehyde (1.2 eq) in dry DCM/CHCI3. Add 1-octanol (1.0 eq).

o Saturation: Cool the mixture to 0°C. Bubble a slow stream of anhydrous HCI gas through the
suspension for 2—-3 hours. The mixture will clarify as the paraformaldehyde depolymerizes
and reacts.

e Separation: Decant the organic layer from the aqueous byproduct (formed from the reaction).
 Purification: Dry the organic phase over anhydrous

or

for 1 hour.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

« |solation: Concentrate under reduced pressure (rotary evaporator) at low temperature
(<40°C). Distillation is possible but risky due to potential BCME formation; using the crude
material (typically >95% pure) is preferred for immediate use.
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Figure 1: Validated synthesis workflow for Chloromethyl Octyl Ether via HCI saturation.

Spectroscopic Atlas

The following data is synthesized from high-fidelity analogue data (CMME/Chloromethyl Ethyl
Ether) and specific octyl-chain characteristics.

Proton NMR ( NMR)
Solvent:

(Reference: 7.26 ppm) Key Diagnostic: The methylene protons between the oxygen and
chlorine (

) appear as a distinct singlet significantly downfield.
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Chemical Shift
( T . . Structural
Multiplicity Integration Assignment
Context
» Ppm)
) Diagnostic Peak
5.50 Singlet (s) 2H ]
(Deshielded)
368 Triplet (t, J=6.5 oH _methylene of
Hz) octyl chain
1.60 Quintet (m) 2H _methylene
] Bulk octyl chain
1.25-1.35 Broad Multiplet 10H
envelope
Triplet (t, J=7.0 )
0.88 3H Terminal methyl

Hz)

Interpretation Logic:

e The 5.50 ppm signal is the "fingerprint" of the chloromethyl ether functionality. If this peak
shifts upfield (e.g., to ~4.7 ppm) or disappears, it indicates hydrolysis to the hemiacetal or
formaldehyde.

e The triplet at 3.68 ppm confirms the ether linkage to the octyl chain.

Carbon-13 NMR ( NMR)

Solvent;

(Reference: 77.16 ppm)
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Chemical Shift (

Assignment Notes
» Ppm)
84.8 Diagnostic Anomeric Carbon
69.5 Ether carbon
31.8 Alkyl chain
29.5-29.2 Bulk methylene signals
26.1 -carbon
22.7 Penultimate carbon
14.1 Terminal methyl

Infrared Spectroscopy (FT-IR)

Sampling Method: Neat liquid film (NaCl plates) or ATR.

2955, 2925, 2855 cm~1: Strong C-H stretching vibrations (Alkyl chain).

1120 — 1140 cm~1: Strong C-O-C asymmetric stretch (Ether).

650 — 700 cm~1: C-Cl stretch (Often weak/moderate, but diagnostic for alkyl chlorides).

Absence of: Broad O-H stretch (~3400 cm~1). Presence of OH indicates hydrolysis.

Mass Spectrometry (EI-MS)

lonization: Electron Impact (70 eV) Molecular lon:

(m/z 178) is typically weak or absent due to the labile C-CI bond.

Fragmentation Pathway:
e Primary Fragmentation: Heterolytic cleavage of the C-Cl bond.

o (m/z 143)
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+ Alpha-Cleavage:

o Generation of the oxonium ion:

(m/z 143)

¢ Alkyl Chain Fragmentation:

o Loss of formaldehyde from the oxonium species yields the octyl cation

(m/z 113).

o Subsequent alkyl losses: m/z 85, 71, 57, 43.

Molecular lon (M+)
m/z 178
(Weak/Absent)

 Cle (35/37)

Oxonium lon
[C8H17-O=CH2]+
m/z 143
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Octyl Cation
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Figure 2: Primary fragmentation pathway in Electron Impact Mass Spectrometry.
Quality Control & Self-Validation
To ensure the integrity of the reagent before use in critical drug development workflows:

o The "Water Test": Add a drop of the reagent to water. It should be immiscible but slowly
hydrolyze. Immediate miscibility suggests it has already degraded to
octanol/formaldehyde/HCI.

e NMR Validation: Run a quick

NMR.

o Pass: Singlet at 5.50 ppm is sharp; integral ratio of 5.50 ppm (2H) to 0.88 ppm (3H) is 2:3.
o Fail: Appearance of a triplet at ~3.6 ppm (Octanol

) or broad singlet at 4.7 ppm (Hemiacetal).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. scbt.com [scht.com]

e 2. Chloromethyl octyl ether | C9H19CIO | CID 534743 - PubChem
[pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization &
Synthesis of Chloromethyl Octyl Ether]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597271/docs#technical-guide-spectroscopic-
characterization-synthesis-of-chloromethyl-octyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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